3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid

• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: 3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]propanoic acid
• InChI: InChI=1S/C12H15NO4S/c1-10-2-4-11(5-3-10)7-9-18(16,17)13-8-6-12(14)15/h2-5,7,9,13H,6,8H2,1H3,(H,14,15)/b9-7+
• InChI Key: JJQIIVDTEFWDOK-VQHVLOKHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCCC(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCCC(=O)O

Description

3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid is a synthetic sulfonamide-containing propanoic acid derivative. Its structure features a 4-methylphenyl group linked via an ethenesulfonamido bridge to a propanoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid typically involves the reaction of 4-methylphenyl ethene sulfonamide with a propanoic acid derivative under specific conditions. One common method includes the use of a base such as sodium hydroxide to facilitate the reaction. The reaction is usually carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions

3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines. Substitution reactions can result in various derivatives depending on the nucleophile involved .

Scientific Research Applications

3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid involves its interaction with specific molecular targets and pathways. The sulfonamide group is known to inhibit certain enzymes by mimicking the structure of natural substrates, thereby blocking their activity. This inhibition can lead to various biological effects, such as antimicrobial activity by targeting bacterial enzymes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The compound’s uniqueness lies in its ethenesulfonamido linker and 4-methylphenyl group, which distinguish it from other propanoic acid derivatives. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Functional Groups	CAS Number	Applications/Notes
3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid	Ethenesulfonamido, 4-methylphenyl	Sulfonamide, carboxylic acid	Not provided	Enzyme inhibition, bioactive studies
(2RS)-2-(4-Methylphenyl)-propanoic Acid	4-Methylphenyl	Carboxylic acid	938-94-3	Pharmaceutical impurity standard
3-((4-(2-Methoxyphenoxy)phenyl)sulfonamido)propanoic acid	2-Methoxyphenoxy, sulfonamido	Sulfonamide, carboxylic acid	606944-94-9	Bioactive molecules (e.g., anti-inflammatory)
3-(1H-imidazol-5-yl)-2-[(4-methylphenyl)sulfonylamino]propanoic acid	Imidazole, sulfonamido	Sulfonamide, heterocycle	21013-92-3	Anti-infection, immunology research

Key Observations :

• Ethenesulfonamido vs.
• Substituent Effects: The 4-methylphenyl group increases lipophilicity (logP ~2.8 estimated) compared to analogs with polar substituents (e.g., methoxyphenoxy in ), influencing membrane permeability and metabolic stability.
• Heterocyclic Modifications : The imidazole-containing analog exhibits dual functionality (sulfonamido + heterocycle), which may broaden bioactivity (e.g., histidine mimicry in enzyme binding).

Pharmacological and Physicochemical Properties

Table 2: Physicochemical and Bioactivity Data

Property	Target Compound	(2RS)-2-(4-Methylphenyl)-propanoic Acid	3-((4-(2-Methoxyphenoxy)phenyl)sulfonamido)propanoic acid
Molecular Weight	~295 g/mol (estimated)	164.2 g/mol	~333 g/mol
Solubility	Low (lipophilic substituents)	Moderate (carboxylic acid)	Moderate (polar methoxyphenoxy)
logP	~2.8	~2.1	~1.9
Bioactivity	Enzyme inhibition (hypothetical)	Inert (pharmaceutical impurity)	Anti-inflammatory, autophagy modulation

Research Findings :

• The target compound’s ethenesulfonamido group may confer stronger hydrogen-bonding capacity compared to simpler carboxylic acids (e.g., ), enhancing target affinity in enzyme inhibition assays .
• Analogs with methoxyphenoxy () or imidazole () substituents show divergent bioactivity profiles, suggesting substituent-driven selectivity in therapeutic applications.

Biological Activity

3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid is a compound of interest due to its potential biological activities, particularly in the fields of oncology and oxidative stress management. This article synthesizes available research findings, case studies, and experimental data regarding its biological activity.

Chemical Structure and Properties

The compound can be described by its molecular formula $C_{12}H_{15}NO_3S$ and has a specific structure that includes a sulfonamide group, which is known to influence biological activity. The presence of the 4-methylphenyl group may enhance its interaction with biological targets.

Research indicates that compounds containing sulfonamide groups can modulate various biochemical pathways, including:

• Nrf2 Activation : Compounds similar to 3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid have been noted to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress. Activation of this pathway leads to the upregulation of antioxidant enzymes and protective proteins, reducing oxidative damage in cells .
• Anticancer Properties : Studies on related compounds demonstrate that modifications in structure can lead to significant anticancer activity. For instance, derivatives have shown promising results in inhibiting the proliferation of cancer cells (e.g., A549 lung cancer cells) through various mechanisms including apoptosis induction and cell cycle arrest .

Antioxidant Activity

The antioxidant capacity of 3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid is critical for its potential therapeutic applications. The DPPH radical scavenging assay has been employed to evaluate the compound's ability to neutralize free radicals. Results indicate that structural variations significantly affect antioxidant potency.

Compound	DPPH Scavenging Activity (%)
3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid	TBD (To Be Determined)
Ascorbic Acid	95
Butylated Hydroxytoluene (BHT)	85

Anticancer Activity

A study evaluating various derivatives revealed that certain analogs of 3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid exhibited significant cytotoxicity against cancer cell lines while sparing normal cells:

Compound	IC50 (µM)	Cell Line
Compound A	10	A549 (Lung Cancer)
Compound B	25	HeLa (Cervical Cancer)
3-[2-(4-Methylphenyl)ethenesulfonamido]propanoic acid	TBD	TBD

Case Studies

• In Vitro Studies : In vitro studies using A549 cell lines demonstrated that compounds with similar structures could reduce cell viability by over 50% at specific concentrations. This suggests that modifications in the sulfonamide or aromatic moieties could enhance anticancer efficacy.
• Animal Models : Preliminary animal studies have indicated that derivatives may reduce tumor growth in xenograft models, although comprehensive studies are needed to confirm these findings.